Cas no 59820-43-8 (N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol)

• Product Name: N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol
• CAS No: 59820-43-8
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• MDL: MFCD03265655
• CID: 57489
• Update Time: 2025-10-29

N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-((2-(2-Hydroxyethoxy)-4-nitrophenyl)amino)ethanol
• 2-(3-Nitro-6-(beta-hydroxyethylamino)phenoxy)ethanol
• HC Yellow 4
• 2-[2-(2-hydroxyethoxy)-4-nitroanilino]ethanol
• N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol
• HC YELLOW NO. 4
• Ethanol, 2-[[2-(2-hydroxyethoxy)-4-nitrophenyl]amino]-
• 0N97D5G157
• Ethanol, 2-((2-(2-hydroxyethoxy)-4-nitrophenyl)amino)-
• 2-({2-[(2-hydroxyethyl)amino]-5-nitrophenyl}oxy)ethanol
• 2-{[2-(2-hydroxyethoxy)-4-nitrophenyl]am

• MDL： MFCD03265655
• Inchi： 1S/C10H14N2O5/c13-4-3-11-9-2-1-8(12(15)16)7-10(9)17-6-5-14/h1-2,7,11,13-14H,3-6H2
• InChI Key： PNENOUKIPPERMY-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=C(C=CC=1NCCO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.09000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 233
• Topological Polar Surface Area: 108

Experimental Properties

• Density: 1.3129 (rough estimate)
• Melting Point: 142-145°C
• Boiling Point: 385.05°C (rough estimate)
• Refractive Index: 1.5000 (estimate)
• PSA: 107.54000
• LogP: 0.96630

N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol

N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol (CAS No. 59820-43-8): A Comprehensive Overview

N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol (CAS No. 59820-43-8) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, dyes, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a nitro group and two hydroxyethyl groups attached to the amino and phenol functionalities. The combination of these functional groups imparts specific chemical and physical properties that make it valuable for a wide range of applications.

The molecular formula of N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol is C₁₀H₁₅N₃O₄, and its molecular weight is approximately 241.24 g/mol. The compound is a yellow crystalline solid at room temperature and is soluble in water and common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various chemical reactions and formulations.

In the pharmaceutical industry, N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol has gained attention due to its potential as an intermediate in the synthesis of drugs with therapeutic properties. Recent studies have explored its role in the development of anti-inflammatory and antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Moreover, the compound's ability to form stable complexes with metal ions has led to its use in the development of metal-based drugs. A research article in the Inorganic Chemistry Communications highlighted the synthesis of copper(II) complexes using N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol as a ligand. These complexes showed promising antitumor activity against various cancer cell lines, making them potential candidates for further drug development.

In the field of dyes and pigments, N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol is used as an intermediate in the production of azo dyes. The presence of the nitro group and hydroxyethyl groups allows for the formation of stable azo bonds, resulting in dyes with excellent colorfastness and lightfastness properties. This makes it particularly useful in the textile industry for dyeing fabrics and fibers.

The chemical synthesis of N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol typically involves several steps, including nitration, reduction, and alkylation reactions. One common synthetic route starts with 4-nitrophenol, which is first nitrated to form 4-nitro-o-nitrophenol. This intermediate is then reduced to form 4-amino-o-nitrophenol, followed by alkylation with 2-chloroethanol to introduce the hydroxyethyl groups. The final product is purified through recrystallization or column chromatography to ensure high purity.

The safety and environmental impact of N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol are important considerations for its industrial use. While it is not classified as a hazardous substance under current regulations, proper handling and disposal procedures should be followed to minimize any potential risks. Occupational exposure limits (OELs) should be adhered to, and appropriate personal protective equipment (PPE) should be used during handling.

In conclusion, N,O-Di(2-hydroxyethyl)-2-amino-5-nitrophenol (CAS No. 59820-43-8) is a multifunctional compound with a wide range of applications in pharmaceuticals, dyes, and chemical synthesis. Its unique molecular structure and chemical properties make it a valuable intermediate in various industrial processes. Ongoing research continues to explore new applications and derivatives of this compound, further expanding its potential impact on science and technology.